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Compound of Interest

Compound Name: SL 0101-1

Cat. No.: B1681813 Get Quote

Application Notes: SL 0101-1
Introduction

SL 0101-1 is a cell-permeable kaempferol glycoside that functions as a selective, reversible,

and ATP-competitive inhibitor of the p90 ribosomal S6 kinase (RSK) family of serine/threonine

kinases.[1][2][3] It demonstrates potent inhibitory activity, particularly against RSK2, with an

IC50 value of 89 nM.[4][5] Notably, SL 0101-1 does not inhibit upstream kinases in the MAPK

pathway, such as MEK, Raf, and PKC, making it a specific tool for studying RSK-mediated

signaling. Research has shown that SL 0101-1 can inhibit the proliferation of human breast

cancer cells (MCF-7) by inducing a cell cycle block at the G1 phase, highlighting its potential in

cancer research.[1][2][3]

Mechanism of Action

SL 0101-1 exerts its inhibitory effect by competing with ATP for the binding site on the RSK

kinase domain. RSK is a key downstream effector of the Ras/MAPK signaling cascade. Upon

activation by ERK1/2, RSK phosphorylates a multitude of cytoplasmic and nuclear substrates,

thereby regulating diverse cellular processes including cell growth, proliferation, survival, and

motility. By specifically inhibiting RSK, SL 0101-1 allows for the targeted investigation of these

downstream signaling events.
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The following table summarizes the key chemical and physical properties of SL 0101-1.

Property Value Citations

Molecular Weight 516.46 g/mol [1]

Molecular Formula C₂₅H₂₄O₁₂ [1]

CAS Number 77307-50-7 [1]

Purity ≥95% [5]

IC₅₀ 89 nM for RSK2 [4][5]

Solubility in DMSO

Soluble to 10 mM (5.16

mg/mL).[5] Other sources

report lower solubility values of

~0.16 mg/mL.[1][6][7] It is

advisable to test solubility

empirically.

Storage (Powder)
Store at -20°C for up to 2-3

years.
[4][8]

Storage (DMSO Stock)

Store in aliquots at -20°C for

up to 1 month or -80°C for up

to 6 months.[1][4][5][8] Avoid

repeated freeze-thaw cycles.

[1][8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SL 0101-1 Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of SL 0101-1.

Materials:

SL 0101-1 powder (M.Wt: 516.46)
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Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath (optional)

Procedure:

Weighing: Accurately weigh out 1 mg of SL 0101-1 powder and transfer it to a sterile

microcentrifuge tube. Handle the powder in a chemical fume hood.

Solvent Addition: To prepare a 10 mM stock solution, calculate the required volume of

DMSO:

Volume (µL) = (Mass (mg) / Molecular Weight ( g/mol )) * 1,000,000 / Concentration (mM)

Volume (µL) = (1 / 516.46) * 1,000,000 / 10 = 193.6 µL

Add 193.6 µL of sterile DMSO to the microcentrifuge tube containing the SL 0101-1
powder.

Dissolution: Tightly cap the tube and vortex vigorously for 1-2 minutes to dissolve the

compound.

Enhancing Solubility (Optional): If the compound does not fully dissolve, warm the solution to

37°C for a few minutes and sonicate in an ultrasonic water bath for 5-10 minutes.[1] Visually

inspect the solution to ensure it is clear and free of particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.[1] Store the aliquots at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][4][5]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
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This protocol details the dilution of the DMSO stock solution into an aqueous cell culture

medium.

Materials:

10 mM SL 0101-1 stock solution in DMSO

Pre-warmed, complete cell culture medium

Sterile pipette tips and tubes

Procedure:

Thaw Stock Solution: Thaw one aliquot of the 10 mM SL 0101-1 stock solution at room

temperature.

Calculate Dilution: Determine the volume of stock solution required to achieve the desired

final concentration in your experiment. For example, to treat cells in 10 mL of medium with a

final concentration of 10 µM SL 0101-1:

Use the formula: C₁V₁ = C₂V₂

(10 mM) * V₁ = (10 µM) * (10 mL)

(10,000 µM) * V₁ = (10 µM) * (10,000 µL)

V₁ = 10 µL

Dilution in Medium: It is critical to add the DMSO stock solution to the culture medium, not

the other way around, to prevent precipitation.[9]

Pipette 10 µL of the 10 mM stock solution and add it dropwise into the 10 mL of pre-

warmed cell culture medium while gently swirling the medium.[10] This ensures rapid and

even dispersion.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is non-toxic to the cells, typically below 0.5%.[8][9] In the example above, the final
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DMSO concentration is 0.1% (10 µL in 10 mL), which is generally considered safe for most

cell lines.

Vehicle Control: Prepare a vehicle control by adding the same volume of pure DMSO (in this

case, 10 µL) to an equivalent volume of culture medium (10 mL). This is essential to

differentiate the effects of the compound from any potential effects of the solvent.[9]

Cell Treatment: Remove the existing medium from your cells and replace it with the medium

containing the desired concentration of SL 0101-1 or the vehicle control. Incubate for the

specified experimental duration.

Visualizations
SL 0101-1 Experimental Workflow
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Stock Solution Preparation

Working Solution & Cell Treatment

1. Weigh SL 0101-1 Powder

2. Add DMSO to desired
concentration (e.g., 10 mM)

3. Vortex / Sonicate
to dissolve

4. Aliquot for storage
(-20°C or -80°C)

5. Thaw Stock Aliquot

Begin Experiment

6. Dilute stock into
pre-warmed culture medium

7. Treat cells

Prepare Vehicle Control
(Medium + DMSO)

Click to download full resolution via product page

Caption: Workflow for preparing and using SL 0101-1 in experiments.
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Caption: SL 0101-1 selectively inhibits RSK, a downstream kinase of the MAPK pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681813?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

